624-49-7

Dimethyl fumarate

In Stock

• CAS RN:
• 624-49-7

• Formula:
• C6H8O4

• InChI:
• InChI=1S/C6H8O4/c1-9-5(7)3-4-6(8)10-2/h3-4H,1-2H3/b4-3+

• InChIKey:
• LDCRTTXIJACKKU-ONEGZZNKSA-N

• Dimethyl fumarate is a lipophilic electrophile that has profound effects on oxidative and immunological pathways. It rapidly interacts in a Michael addition reaction with glutathione or is metabolized to monomethyl fumarate. Dimethyl fumarate at low micromolar levels activates the nuclear factor erythroid 2-related factor 2 (Nrf2), resulting in an antioxidant response featuring heme oxygenase-1 expression and increased glutathione levels. It also suppresses the expression of pro-inflammatory cytokines and inhibits angiogenesis. Through these actions dimethyl fumarate alters the course of psoriasis and may reduce inflammation related to multiple sclerosis.
  Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards
  Dime...

2-methyl-3-(4H-1,2,4-triazol-4-yl)quinazolin-4(3H)-one

In Stock

• CAS RN:
• 327624-49-7

• Formula:
• C11H9N5O

• InChI:
• InChI=1S/C11H9N5O/c1-8-14-10-5-3-2-4-9(10)11(17)16(8)15-6-12-13-7-15/h2-7H,1H3

• InChIKey:
• UFYJLCSYOWHCRA-UHFFFAOYSA-N

• 2-methyl-3-(4H-1,2,4-triazol-4-yl)quinazolin-4(3H)-one is a useful research compound. Its molecular formula is C11H9N5O and its molecular weight is 227.227. The purity is usually 95%.

4-[4'-(Trifluoromethyl)phenoxy]-2,6-dinitrophenol

In Stock

• CAS RN:
• 1357624-49-7

• Formula:
• C13H7F3N2O6

• InChI:
• InChI=1S/C13H7F3N2O6/c14-13(15,16)7-1-3-8(4-2-7)24-9-5-10(17(20)21)12(19)11(6-9)18(22)23/h1-6,19H

• InChIKey:
• CGFCXSKNITVAJG-UHFFFAOYSA-N

• 4-[4'-(Trifluoromethyl)phenoxy]-2,6-dinitrophenol is a useful research compound. Its molecular formula is C13H7F3N2O6 and its molecular weight is 344.20 g/mol. The purity is usually 95%.